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Compound Focus: PEG-3 oleamide

CAS No.: 26027-37-2

Cat. No.: S951569

Chemical Identity and Functions

The table below summarizes the fundamental information about PEG-3 Oleamide.

Property Description

Chemical Name PEG-3 Oleamide, also known as Amide OMV-3 [1]
INCI Name PEG-3 Oleamide [1]

CAS Number 26027-37-2 [1]

Chemical Structure Amide of oleic acid and polyethylene glycol (PEG) [1]
Primary Functions Emulsifier, stabilizer, and thickener [1]

Synthesis and Applications

¢ Production Process: PEG-3 Oleamide is produced by a chemical reaction that combines oleic acid
(often derived from vegetable oils) and polyethylene glycol (PEG) under controlled heating
conditions [1].
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¢ Industry Applications: This compound is used in various sectors due to its emulsifying and
stabilizing properties [1].
o Cosmetic Industry: Used in formulations for creams, lotions, and makeup to create a uniform
texture and improve shelf life [1].
o Technical Industry: Serves as an additive in coatings, lubricants, plastics, and other materials
to enhance viscosity and stability [1].

Unavailable Information on Environmental Fate

A significant challenge is the lack of specific data on the environmental fate and degradation of PEG-3

Oleamide. The search results do not contain:

e Experimental data on its biodegradation rate or products.
¢ Toxicity data for aquatic or terrestrial organisms.
¢ Information on its behavior in wastewater treatment plants.

Research Pathways and Broader Context

While direct data is unavailable, the search results provide crucial context on the environmental profile of its

constituent polymer family, PEGs, which can inform your research strategy.

¢ General PEG Environmental Profile: A scientific review suggests that non-ionic polyethylene glycols
(PEGS), as a polymer class, are generally considered "more amenable to biodegradation”
compared to anionic or cationic polymers. They are also noted to typically show no to low toxicity in
aguatic ecotoxicity tests [2]. This does not confirm the behavior of PEG-3 Oleamide but highlights a
relevant area for investigation.
¢ Suggested Research Alternatives:
o Specialized Databases: Search for data on CAS 26027-37-2 in environmental fate and
ecotoxicity databases.
o Read-Across Assessment: Consider a read-across approach using data on substances with
similar chemical structures (e.g., other PEG derivatives or oleamides).
o Experimental Testing: If no data exists, generating experimental data through standard OECD
or EPA guidelines for biodegradation and ecotoxicity may be necessary.

The following workflow outlines a potential strategy for your assessment:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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